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Compound of Interest

Compound Name:
1-Acetyl-4-(4-

hydroxyphenyl)piperazine

Cat. No.: B017747 Get Quote

Essential Safety and Handling Guide for 1-Acetyl-4-
(4-hydroxyphenyl)piperazine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Acetyl-4-(4-hydroxyphenyl)piperazine. The

following procedural steps and personal protective equipment (PPE) recommendations are

designed to ensure safe operational handling and disposal of this chemical compound.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Acetyl-4-(4-hydroxyphenyl)piperazine is classified as harmful if swallowed and causes

irritation to the eyes, skin, and respiratory tract.[1] The toxicological properties of this material

have not been fully investigated.[1] Adherence to the following PPE guidelines is mandatory to

minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Acetyl-4-(4-
hydroxyphenyl)piperazine
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses

with side

shields[2]

Nitrile gloves[2]

[3]

Laboratory

coat[2][4]

Not generally

required

Weighing and

Aliquoting (in

open air)

Chemical splash

goggles[4][5]

Nitrile gloves[2]

[3]

Laboratory

coat[2][4]

NIOSH/MSHA

approved

respirator (e.g.,

N95 dust mask)

[1]

Weighing and

Aliquoting (in

ventilated

enclosure)

Safety glasses

with side

shields[2]

Nitrile gloves[2]

[3]

Laboratory

coat[2][4]

Not generally

required

Solution

Preparation and

Handling

Chemical splash

goggles[4][5]

Nitrile gloves[2]

[3]

Laboratory

coat[2][4]

Use in a well-

ventilated area or

fume hood[6][7]

Spill Cleanup

Chemical splash

goggles and face

shield[2][4]

Heavy-duty nitrile

or butyl rubber

gloves

Chemical

resistant apron

over a laboratory

coat

NIOSH/MSHA

approved

respirator with

appropriate

cartridge[1]

Waste Disposal
Chemical splash

goggles[4][5]

Nitrile gloves[2]

[3]

Laboratory

coat[2][4]

Not generally

required

Operational and Disposal Plans
A systematic approach to handling 1-Acetyl-4-(4-hydroxyphenyl)piperazine from receipt to

disposal is critical for laboratory safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidants.[1][6] Keep the container tightly closed when not in use.[1][6]

Handling and Experimental Procedures
Hazard Assessment: Before beginning any work, conduct a hazard assessment for the

specific procedures being performed to determine the necessary safety precautions.[8]

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood.[6][7]

Personal Hygiene: Wash hands thoroughly after handling the compound, and before eating,

drinking, or smoking.[1][7] Remove and wash contaminated clothing before reuse.[1]

Spill and Emergency Procedures
Minor Spills: For small spills, immediately clean the area while wearing appropriate PPE.[1]

Sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled

container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and contact the appropriate

emergency response team.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.[1]

Skin: Remove contaminated clothing and flush the affected skin with plenty of water for at

least 15 minutes. Get medical aid.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not

induce vomiting. Seek immediate medical attention.[1][6]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][6]

Waste Disposal
Containerization: Collect all waste material, including contaminated PPE, in a clearly labeled,

sealed container.

Disposal: Dispose of the chemical waste in accordance with all local, state, and federal

regulations. Do not let the chemical enter drains.[6]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine.
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Receiving and Storage

Handling and Experimentation

Disposal

Receive Shipment

Inspect Container

Store in Cool, Dry, Ventilated Area

Don Appropriate PPE

Transport to Lab

Weigh and Prepare Compound in Ventilated Enclosure

Perform Experimental Procedure

Collect Waste in Labeled Container

Post-Experiment

Dispose of Waste per Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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